(2S,3Ar,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-indol-1-ium-2-carboxylate
(2S,3Ar,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-indol-1-ium-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
87679-58-1
VCID:
VC0022969
InChI:
InChI=1S/C9H15NO2/c11-9(12)8-5-6-3-1-2-4-7(6)10-8/h6-8,10H,1-5H2,(H,11,12)/t6-,7+,8+/m1/s1
SMILES:
C1CCC2C(C1)CC(N2)C(=O)O
Molecular Formula:
C9H15NO2
Molecular Weight:
169.22 g/mol
(2S,3Ar,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-indol-1-ium-2-carboxylate
CAS No.: 87679-58-1
Reference Standards
VCID: VC0022969
Molecular Formula: C9H15NO2
Molecular Weight: 169.22 g/mol
| CAS No. | 87679-58-1 |
|---|---|
| Product Name | (2S,3Ar,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-indol-1-ium-2-carboxylate |
| Molecular Formula | C9H15NO2 |
| Molecular Weight | 169.22 g/mol |
| IUPAC Name | (2S,3aR,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylic acid |
| Standard InChI | InChI=1S/C9H15NO2/c11-9(12)8-5-6-3-1-2-4-7(6)10-8/h6-8,10H,1-5H2,(H,11,12)/t6-,7+,8+/m1/s1 |
| Standard InChIKey | CQYBNXGHMBNGCG-CSMHCCOUSA-N |
| Isomeric SMILES | C1CC[C@H]2[C@H](C1)C[C@H]([NH2+]2)C(=O)[O-] |
| SMILES | C1CCC2C(C1)CC(N2)C(=O)O |
| Canonical SMILES | C1CCC2C(C1)CC([NH2+]2)C(=O)[O-] |
| Synonyms | rel-(2S, 3aR,7aS)-Octahydro-1H-indole-2-carboxylic Acid; (2α,3aα,7aβ)-Octahydro-1H-indole-2-carboxylic Acid; |
| PubChem Compound | 7018901 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume